Cas no 1602071-65-7 (4-Bromo-6-(2-chlorophenyl)pyrimidine)

• Product Name: 4-Bromo-6-(2-chlorophenyl)pyrimidine
• CAS No: 1602071-65-7
• MF: C₁₀H₆BrClN₂
• MW: 269.525040149689
• CID: 5056343
• Update Time: 2025-10-31

4-Bromo-6-(2-chlorophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-(2-chlorophenyl)pyrimidine
• 4-Bromo-6-(2-chlorophenyl)pyrimidine

• Inchi： 1S/C10H6BrClN2/c11-10-5-9(13-6-14-10)7-3-1-2-4-8(7)12/h1-6H
• InChI Key： GISJQJHNQTZJMW-UHFFFAOYSA-N
• SMILES： BrC1=CC(C2C=CC=CC=2Cl)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8

Additional information on 4-Bromo-6-(2-chlorophenyl)pyrimidine

Recent Advances in the Application of 4-Bromo-6-(2-chlorophenyl)pyrimidine (CAS: 1602071-65-7) in Chemical Biology and Pharmaceutical Research

4-Bromo-6-(2-chlorophenyl)pyrimidine (CAS: 1602071-65-7) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This pyrimidine derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibitors and other therapeutic agents. Recent studies have explored its potential in modulating protein-protein interactions and its role in the development of novel anticancer and anti-inflammatory drugs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-Bromo-6-(2-chlorophenyl)pyrimidine as a scaffold for designing selective kinase inhibitors. The research highlighted its ability to bind to the ATP-binding site of specific kinases, thereby inhibiting their activity. This finding opens new avenues for the development of targeted therapies for diseases such as cancer and autoimmune disorders. The study also emphasized the compound's favorable pharmacokinetic properties, including its stability and bioavailability, which are critical for drug development.

In addition to its role in kinase inhibition, recent research has explored the compound's potential in fragment-based drug discovery (FBDD). A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the use of 4-Bromo-6-(2-chlorophenyl)pyrimidine as a fragment library component, enabling the identification of novel lead compounds with enhanced binding affinities. The study utilized X-ray crystallography and molecular docking to elucidate the structural basis of its interactions with target proteins, providing valuable insights for rational drug design.

Another notable application of this compound is in the synthesis of PROTACs (Proteolysis Targeting Chimeras). A 2023 study in Chemical Science detailed its incorporation into bifunctional molecules designed to degrade disease-causing proteins. The researchers successfully demonstrated the compound's utility in recruiting E3 ubiquitin ligases, leading to the targeted degradation of oncogenic proteins. This approach holds promise for addressing drug resistance in cancer therapy and other challenging diseases.

Despite its promising applications, challenges remain in optimizing the synthetic routes for 4-Bromo-6-(2-chlorophenyl)pyrimidine. A 2024 review in Organic Process Research & Development discussed recent advancements in its large-scale production, highlighting greener and more efficient methodologies. These innovations are expected to facilitate its broader adoption in pharmaceutical research and industrial applications.

In conclusion, 4-Bromo-6-(2-chlorophenyl)pyrimidine (CAS: 1602071-65-7) continues to be a valuable tool in chemical biology and drug discovery. Its diverse applications, from kinase inhibition to PROTAC development, underscore its importance in modern pharmaceutical research. Future studies are likely to explore its potential in emerging therapeutic areas, further solidifying its role as a key building block in medicinal chemistry.